8,8/'-Methylenebis[2,7-dihydro-1,3-dimethyl-2-thioxo-1H-purin-6(3H)-one]
8,8/'-Methylenebis[2,7-dihydro-1,3-dimethyl-2-thioxo-1H-purin-6(3H)-one]
Brand Name:
Vulcanchem
CAS No.:
1915-58-8
VCID:
VC0155359
InChI:
InChI=1S/C15H16N8O2S2/c1-20-10-8(12(24)22(3)14(20)26)16-6(18-10)5-7-17-9-11(19-7)21(2)15(27)23(4)13(9)25/h5H2,1-4H3,(H,16,18)(H,17,19)
SMILES:
CN1C2=C(C(=O)N(C1=S)C)NC(=N2)CC3=NC4=C(N3)C(=O)N(C(=S)N4C)C
Molecular Formula:
C15H16N8O2S2
Molecular Weight:
404.5 g/mol
8,8/'-Methylenebis[2,7-dihydro-1,3-dimethyl-2-thioxo-1H-purin-6(3H)-one]
CAS No.: 1915-58-8
Main Products
VCID: VC0155359
Molecular Formula: C15H16N8O2S2
Molecular Weight: 404.5 g/mol
![8,8/'-Methylenebis[2,7-dihydro-1,3-dimethyl-2-thioxo-1H-purin-6(3H)-one] - 1915-58-8](/images/no_structure.jpg)
| CAS No. | 1915-58-8 |
|---|---|
| Product Name | 8,8/'-Methylenebis[2,7-dihydro-1,3-dimethyl-2-thioxo-1H-purin-6(3H)-one] |
| Molecular Formula | C15H16N8O2S2 |
| Molecular Weight | 404.5 g/mol |
| IUPAC Name | 8-[(1,3-dimethyl-6-oxo-2-sulfanylidene-7H-purin-8-yl)methyl]-1,3-dimethyl-2-sulfanylidene-7H-purin-6-one |
| Standard InChI | InChI=1S/C15H16N8O2S2/c1-20-10-8(12(24)22(3)14(20)26)16-6(18-10)5-7-17-9-11(19-7)21(2)15(27)23(4)13(9)25/h5H2,1-4H3,(H,16,18)(H,17,19) |
| Standard InChIKey | QIRUGLODEIPRED-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=S)C)NC(=N2)CC3=NC4=C(N3)C(=O)N(C(=S)N4C)C |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=S)C)NC(=N2)CC3=NC4=C(N3)C(=O)N(C(=S)N4C)C |
| PubChem Compound | 96985 |
| Last Modified | Nov 11 2021 |
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